Cas no 1806845-53-3 (Methyl 3-cyano-5-(difluoromethyl)-6-fluoropyridine-2-acetate)

• Product Name: Methyl 3-cyano-5-(difluoromethyl)-6-fluoropyridine-2-acetate
• CAS No: 1806845-53-3
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4872520
• Update Time: 2025-10-29

Methyl 3-cyano-5-(difluoromethyl)-6-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-(difluoromethyl)-6-fluoropyridine-2-acetate

• Inchi： 1S/C10H7F3N2O2/c1-17-8(16)3-7-5(4-14)2-6(9(11)12)10(13)15-7/h2,9H,3H2,1H3
• InChI Key： YZTMELRMEVOETP-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C#N)C(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on Methyl 3-cyano-5-(difluoromethyl)-6-fluoropyridine-2-acetate

Methyl 3-cyano-5-(difluoromethyl)-6-fluoropyridine-2-acetate (CAS No. 1806845-53-3): An Overview

Methyl 3-cyano-5-(difluoromethyl)-6-fluoropyridine-2-acetate (CAS No. 1806845-53-3) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to by its CAS number, is a member of the pyridine family and contains several functional groups that contribute to its chemical reactivity and biological activity.

The molecular structure of Methyl 3-cyano-5-(difluoromethyl)-6-fluoropyridine-2-acetate includes a cyano group, a difluoromethyl group, and a fluorine atom, all of which are strategically positioned on the pyridine ring. These functional groups not only enhance the compound's stability but also play a crucial role in its pharmacological properties. The presence of the cyano group, for instance, can influence the compound's electronic properties and reactivity, making it an attractive candidate for various chemical transformations.

Recent research has highlighted the potential of Methyl 3-cyano-5-(difluoromethyl)-6-fluoropyridine-2-acetate in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors involved in various disease pathways. For example, a study published in the Journal of Medicinal Chemistry demonstrated that Methyl 3-cyano-5-(difluoromethyl)-6-fluoropyridine-2-acetate effectively inhibits specific kinases, which are key enzymes implicated in cancer progression and inflammatory diseases.

The difluoromethyl group in Methyl 3-cyano-5-(difluoromethyl)-6-fluoropyridine-2-acetate is particularly noteworthy for its ability to enhance the lipophilicity and metabolic stability of the molecule. This property is crucial for improving the bioavailability and pharmacokinetic profile of drug candidates, making them more suitable for clinical applications. Additionally, the fluorine atom on the pyridine ring contributes to the compound's overall electronic structure, which can be fine-tuned to optimize its binding affinity to target proteins.

In addition to its potential as a therapeutic agent, Methyl 3-cyano-5-(difluoromethyl)-6-fluoropyridine-2-acetate has also been explored as a valuable intermediate in organic synthesis. Its versatile reactivity allows it to serve as a building block for the synthesis of more complex molecules with diverse biological activities. For instance, researchers have utilized this compound as a starting material for the preparation of novel antiviral agents and anti-inflammatory drugs.

The synthesis of Methyl 3-cyano-5-(difluoromethyl)-6-fluoropyridine-2-acetate typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate nitrile with a fluorinated pyridine derivative, followed by esterification to form the final product. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales with improved efficiency and reduced environmental impact.

The safety profile of Methyl 3-cyano-5-(difluoromethyl)-6-fluoropyridine-2-acetate is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, rigorous safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, Methyl 3-cyano-5-(difluoromethyl)-6-fluoropyridine-2-acetate (CAS No. 1806845-53-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a vital role in the discovery and development of innovative therapeutic agents.